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Compound of Interest

Compound Name:
SodiuM Benzenesulfinate

Dihydrate

Cat. No.: B148019 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of Sodium
Benzenesulfinate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the critical safety protocols, handling

procedures, and storage requirements for sodium benzenesulfinate dihydrate (CAS No:

25932-11-0). Adherence to these guidelines is essential to ensure a safe laboratory

environment and maintain the integrity of the chemical for research and development

applications.

Chemical and Physical Properties
Sodium benzenesulfinate dihydrate is a white to light yellow crystalline solid.[1]

Understanding its physical and chemical properties is fundamental to its safe handling and use.
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Property Value Source

Molecular Formula C₆H₉NaO₄S [2][3]

Molecular Weight 200.19 g/mol [2][3]

Physical Form Solid, Powder/Crystal [1][3]

Melting Point 333°C [3]

Boiling Point 339.4°C [3]

Flash Point 159.1°C [3]

Purity Typically ≥98% [3][4]

Safety and Hazard Information
The hazard classification for sodium benzenesulfinate dihydrate can vary between suppliers.

While some reports indicate it does not meet the criteria for GHS hazard classification, others

provide specific warnings.[2][5] It is prudent to handle the compound with care, assuming the

hazards noted are present.

GHS Hazard Classification
A summary of commonly cited hazard statements is provided below. Users should always

consult the specific Safety Data Sheet (SDS) provided by their supplier.
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Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Acute Toxicity (Oral)
GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.[4]

Skin

Corrosion/Irritation

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.[3][6]

Serious Eye

Damage/Irritation

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.[3][6]

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.[3]

[4]

Toxicological Data
Detailed toxicological information is limited. The toxicological properties have not been fully

investigated.[7] However, some safety data sheets state the substance shall not be classified

as acutely toxic, a skin/eye irritant, a sensitiser, mutagenic, carcinogenic, or a reproductive

toxicant.[5] Given the conflicting information, caution is advised.

Incompatibilities and Decomposition
Incompatible Materials: Avoid strong oxidizing agents.[5][7][8]

Hazardous Decomposition Products: Under fire conditions, hazardous combustion products

can include carbon monoxide (CO), carbon dioxide (CO₂), and sulfur oxides (SOx).[5][7]

Chemical Stability: The material is stable under normal ambient and anticipated storage and

handling conditions.[5][8] No hazardous polymerization is expected to occur.[8]

Handling and Personal Protective Equipment (PPE)
Safe handling is paramount to minimize exposure and prevent accidents. The following

workflow and protocols should be followed.
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Safe Handling Workflow Diagram
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Caption: General workflow for safely handling sodium benzenesulfinate dihydrate.

Standard Handling Protocol
This protocol outlines the essential steps for handling the solid chemical in a laboratory setting.

Objective: To safely weigh and transfer sodium benzenesulfinate dihydrate for experimental

use.

Materials:

Sodium benzenesulfinate dihydrate

Appropriate solvent

Reaction vessel

Spatula

Weighing paper or boat

Analytical balance within a ventilated enclosure or fume hood

Procedure:

Preparation: Before handling, ensure the work area (fume hood or designated ventilated

space) is clean and uncluttered. Confirm the location of the nearest safety shower and

eyewash station.

Personal Protective Equipment (PPE): Don appropriate PPE, including:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles

(compliant with EN 166 or OSHA 29 CFR 1910.133).[7][8]

Hand Protection: Wear protective gloves (e.g., nitrile). Inspect gloves for integrity before

use.[5][7]

Body Protection: Wear a standard laboratory coat.[7]
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Handling Precautions:

Use only in a well-ventilated area, such as a chemical fume hood, to prevent respiratory

irritation.[5][9]

Avoid dust formation. The enrichment of fine dust can lead to an explosion hazard.[5]

Ground/bond the container and receiving equipment to prevent electrostatic charge

buildup, especially when handling large quantities.[5][9]

Avoid all personal contact, including inhalation.[9]

Weighing and Transfer:

Retrieve the container from storage and allow it to equilibrate to room temperature before

opening to prevent moisture condensation.

Perform all weighing and transfer operations within a fume hood or ventilated balance

enclosure.

Use a clean spatula to transfer the desired amount of solid to a weighing boat.

Carefully add the solid to the reaction vessel containing the solvent to minimize dust.

Post-Handling:

Securely seal the chemical container immediately after use.

Clean any residual dust from the work surface and spatula.

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in work areas.[5][7]

Storage
Proper storage is crucial for maintaining chemical stability and ensuring safety.
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Storage Conditions for Solid and Solutions
Form Temperature Conditions Duration

Solid (as supplied) Room Temperature

Keep containers

tightly closed in a dry,

cool, and well-

ventilated place.[4][7]

Store under an inert

atmosphere.[4][10]

Long-term

Stock Solution -20°C
Sealed storage, away

from moisture.
Up to 1 month[11]

Stock Solution -80°C
Sealed storage, away

from moisture.
Up to 6 months[11]

Storage Decision Logic Diagram

Chemical Form?

Store at Room Temp
(Cool, Dry, Inert Gas)

Solid

Solution for Use?

Solution

Store at -20°C
(Use within 1 month)

Short-Term (<1 mo)

Store at -80°C
(Use within 6 months)

Long-Term (1-6 mo)
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Caption: Decision logic for storing sodium benzenesulfinate dihydrate.

Emergency Procedures
In the event of an emergency, prompt and correct action is critical.
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First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Remove person to fresh air. If breathing is

irregular or stopped, provide artificial respiration.

Seek medical attention if symptoms occur or

you feel unwell.[5][6]

Skin Contact

Take off immediately all contaminated clothing.

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice.[5][6]

Eye Contact

Irrigate copiously with clean, fresh water for at

least 10 minutes, holding the eyelids apart.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[5][6]

Ingestion

Rinse mouth with water (only if the person is

conscious). Do NOT induce vomiting. Seek

medical attention.[5][8]

Spill Response Protocol
For minor laboratory spills, follow this procedure. For major spills, evacuate the area and alert

emergency responders.
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Spill Occurs

Alert Personnel in Immediate Area

Ensure Proper PPE is Worn

Ensure Area is Well-Ventilated

Contain Spill
(Prevent entry to drains)

Clean Up Spill
(Take up mechanically, avoid dust)

Place in Labeled Container
for Waste Disposal

Decontaminate Spill Area
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Caption: Step-by-step procedure for responding to a minor laboratory spill.
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Spill Cleanup Method:

Remove all ignition sources.[9]

Avoid generating dust.[9][12]

Take up the material mechanically (e.g., sweep up and shovel).[5][12]

Place the collected material into a suitable, labeled container for disposal.[5][9]

Ventilate the affected area after cleanup is complete.[5]

Prevent spillage from entering drains or water courses.[5][9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water, foam, or ABC powder.[5]

Unsuitable Extinguishing Media: Do not use a water jet.[5]

Firefighter Protection: In case of fire, wear a self-contained breathing apparatus. Do not

breathe fumes.[5] Fight fire with normal precautions from a reasonable distance.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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